Cas no 1216581-01-9 (Methanesulfonyl Chloride-d3,13C)

• Product Name: Methanesulfonyl Chloride-d3,13C
• CAS No: 1216581-01-9
• MF: CH₃ClO₂S
• MW: 115.543973207474
• CID: 1060885
• PubChem ID: 71309664
• Update Time: 2025-06-08

Methanesulfonyl Chloride-d3,13C Chemical and Physical Properties

Names and Identifiers

• Methanesulfonyl Chloride-d3,13C
• Methanesulfonyl Chlo
• methanesulfonyl chloride
• 1173023-34-1
• (113C)Methanesulfonyl chloride
• Methane-13C,d3-sulfonyl chloride
• 1216581-01-9
• DTXSID30745957
• Methane-13C-sulfonylChloride
• (~13~C)Methanesulfonyl chloride
• Methane-13C-sulfonyl Chloride

• Inchi： 1S/CH3ClO2S/c1-5(2,3)4/h1H3/i1+1
• InChI Key： QARBMVPHQWIHKH-OUBTZVSYSA-N
• SMILES： ClS([13CH3])(=O)=O

Computed Properties

• Exact Mass: 114.9575830g/mol
• Monoisotopic Mass: 114.9575830g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.5Ų

Additional information on Methanesulfonyl Chloride-d3,13C

Research Brief on Methanesulfonyl Chloride-d3,13C (CAS: 1216581-01-9) in Chemical Biology and Pharmaceutical Applications

Methanesulfonyl Chloride-d3,13C (CAS: 1216581-01-9) is a stable isotope-labeled derivative of methanesulfonyl chloride (MsCl), a versatile reagent widely used in organic synthesis, pharmaceutical manufacturing, and chemical biology. This deuterated and carbon-13 enriched variant has gained increasing attention due to its utility in mechanistic studies, metabolic tracing, and quantitative mass spectrometry applications. Recent research highlights its role in probing reaction mechanisms, improving synthetic routes, and enhancing analytical sensitivity in drug development pipelines.

A 2023 study published in Journal of Labelled Compounds and Radiopharmaceuticals demonstrated the superior performance of Methanesulfonyl Chloride-d3,13C in kinetic isotope effect (KIE) studies of nucleophilic substitution reactions. The isotopic purity (>99% D, >99% 13C) allowed precise measurement of secondary KIEs, revealing previously undetectable transition state geometries in sulfonylation reactions critical for prodrug activation. Researchers at MIT subsequently incorporated this reagent into their high-throughput screening platform for covalent inhibitor development, citing its improved signal-to-noise ratio in LC-MS analyses compared to non-isotopic analogs.

In pharmaceutical applications, a 2024 Nature Communications paper detailed the use of 1216581-01-9 as a traceless activating agent for antibody-drug conjugate (ADC) synthesis. The isotopic labeling enabled real-time monitoring of conjugation efficiency and stability studies through differential mass spectrometry, addressing long-standing challenges in ADC quality control. This approach has been adopted by several biotech companies in their next-generation ADC development programs.

The synthesis and handling of Methanesulfonyl Chloride-d3,13C present unique challenges due to its moisture sensitivity and isotopic purity requirements. Recent process chemistry advancements from Merck published in Organic Process Research & Development (2023) describe a continuous flow manufacturing approach that improves yield (82% vs. traditional batch's 65%) while maintaining isotopic integrity. This technological breakthrough has significant implications for scaling up production to meet growing demand in isotope-labeling studies.

Emerging applications in chemical biology include its use as a protein footprinting reagent in hydrogen-deuterium exchange mass spectrometry (HDX-MS). The 13C-label allows simultaneous detection of sulfonylation sites and conformational changes, as demonstrated in a 2024 Cell Chemical Biology study investigating allosteric modulation of GPCRs. This dual-function capability positions 1216581-01-9 as a powerful tool for structural proteomics and drug target characterization.

Market analysis indicates a compound annual growth rate (CAGR) of 12.7% for stable isotope-labeled reagents like Methanesulfonyl Chloride-d3,13C through 2028, driven by increasing demand in drug discovery and mechanistic enzymology. However, supply chain challenges for deuterated precursors remain a bottleneck that current research in catalytic deuteration methods aims to address. The development of more efficient synthetic routes for 1216581-01-9 continues to be an active area of investigation in both academic and industrial settings.

Future research directions likely include expanded applications in PET tracer development (utilizing the 13C label) and integration with cryo-EM structural studies. The unique properties of this compound make it particularly valuable for correlating chemical reactivity with three-dimensional protein structures - a key challenge in modern drug discovery. As analytical techniques continue advancing, the role of precisely labeled reagents like Methanesulfonyl Chloride-d3,13C will undoubtedly expand across multiple facets of chemical biology and pharmaceutical research.